Cas no 1261997-33-4 ([1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro-)

• Product Name: [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro-
• CAS No: 1261997-33-4
• MF: C₁₄H₉ClO₄
• MW: 276.67186331749
• MDL: MFCD18320287
• CID: 2768370
• Update Time: 2025-06-08

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro-

• MDL： MFCD18320287
• Inchi： 1S/C14H9ClO4/c15-12-6-10(5-11(7-12)14(18)19)8-1-3-9(4-2-8)13(16)17/h1-7H,(H,16,17)(H,18,19)
• InChI Key： VNGSZLHFEDRCIW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(O)=O)C=C2)=CC(Cl)=CC(C(O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro-

Introduction to [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro- (CAS No. 1261997-33-4)

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro- (CAS No. 1261997-33-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and chemical properties. This compound, featuring a biphenyl core with carboxylic acid substituents at the 3 and 4 positions and a chlorine atom at the 5 position, exhibits a range of potential applications that are currently being explored in both academic research and industrial development.

The biphenyl moiety is a well-known aromatic structure that contributes to the stability and reactivity of the molecule. The presence of carboxylic acid groups at the 3 and 4 positions enhances its solubility in polar solvents and allows for further functionalization through esterification or amidation reactions. The chlorine substituent at the 5 position introduces electrophilic characteristics, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the compound's potential in the development of novel pharmaceutical agents. The structural motif of [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro- is reminiscent of several bioactive molecules that have shown promise in treating a variety of diseases. Researchers have been particularly interested in its ability to interact with biological targets due to its aromaticity and the presence of multiple functional groups.

In materials science, this compound has been investigated for its potential use in advanced polymers and coatings. The biphenyl core provides rigidity and thermal stability, while the carboxylic acid groups allow for polymerization or cross-linking reactions. These properties make it an attractive candidate for applications requiring high performance and durability.

The synthesis of [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro- involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research and commercial purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the biphenyl core and introducing the desired substituents.

One of the most exciting areas of research involving this compound is its potential as a building block for drug discovery. The structural features of [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro- allow for modifications that can tailor its interactions with biological receptors. This flexibility has led to several innovative approaches in designing molecules with enhanced binding affinity and selectivity.

Furthermore, the compound's stability under various conditions makes it suitable for formulation into drug delivery systems. Researchers are exploring its use in creating controlled-release formulations that can improve therapeutic efficacy while minimizing side effects. The carboxylic acid groups provide opportunities for conjugation with other bioactive molecules, enabling targeted drug delivery to specific sites within the body.

The impact of [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro- on industrial applications is also noteworthy. Its incorporation into advanced materials has led to the development of high-performance polymers with improved mechanical strength and chemical resistance. These materials are finding use in industries ranging from aerospace to automotive, where lightweight yet robust components are essential.

As our understanding of organic chemistry continues to evolve, so does the potential of compounds like [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro-. The integration of computational chemistry and machine learning techniques has accelerated the discovery of new synthetic pathways and applications. These advancements are paving the way for more efficient drug development processes and innovative material designs.

In conclusion, [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-chloro- (CAS No. 1261997-33-4) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in pharmaceutical research, materials science, and industrial applications. As ongoing studies continue to uncover new possibilities for this compound, its importance is only set to grow.